Ethyl 4-(3,4-dichlorophenyl)-2-oxobutanoate

• Molecular Formula: C12H12Cl2O3
• Molecular Weight: 275.12 g/mol
• IUPAC Name: ethyl 4-(3,4-dichlorophenyl)-2-oxobutanoate
• InChI: InChI=1S/C12H12Cl2O3/c1-2-17-12(16)11(15)6-4-8-3-5-9(13)10(14)7-8/h3,5,7H,2,4,6H2,1H3
• InChI Key: DBINYMFWGHPTGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CCC1=CC(=C(C=C1)Cl)Cl

Description

Ethyl 4-(3,4-dichlorophenyl)-2-oxobutanoate is a useful research compound. Its molecular formula is C12H12Cl2O3 and its molecular weight is 275.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(3,4-Dichlorophenyl)ethyl bromide (5 g, 19.7 mmol) was added slowly to a suspension of magnesium turnings (0.48 g, 19.7 mmol) in ether (30 ml). After spontaneous reflux had finished the mixture was stirred under reflux for 15 minutes and allowed to cool to room temperature. The mixture was added dropwise via cannula to a stirred, cooled (-25° C.) solution of diethyl oxalate (3 g, 20.7 mmol) in THF (15 ml). The mixture was stirred at -10° C. for 30 minutes and allowed to warm to room temperature. Hydrochloric acid (2M, 15 ml) was added and the mixture was extracted with ether (2×20 ml). The combined organic fractions were washed with water, dried (Na2SO4) and the solvent was evaporated under reduced pressure. The residue was purified by column chromatography on silica gel, eluting with ethyl acetate/hexane (10:90) to give the title compound (0.7 g).